Cas no 91592-21-1 (O-(2-fluoroethyl)hydroxylamine)

O-(2-fluoroethyl)hydroxylamine structure
91592-21-1 structure
Product Name:O-(2-fluoroethyl)hydroxylamine
CAS No:91592-21-1
MF:C2H6FNO
MW:79.0735440254211
CID:4312919
PubChem ID:10582770
Update Time:2025-04-24

O-(2-fluoroethyl)hydroxylamine Chemical and Physical Properties

Names and Identifiers

    • Hydroxylamine, O-(2-fluoroethyl)-
    • Hydroxylamine, O-(2-fluoroethyl)- (9CI)
    • O-(2-fluoroethyl)hydroxylamine
    • AKOS017518338
    • EN300-1087054
    • DTXSID701298966
    • 91592-21-1
    • Inchi: 1S/C2H6FNO/c3-1-2-5-4/h1-2,4H2
    • InChI Key: RODRJIHHHOKCLH-UHFFFAOYSA-N
    • SMILES: NOCCF

Computed Properties

  • Exact Mass: 79.043341977Da
  • Monoisotopic Mass: 79.043341977Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 5
  • Rotatable Bond Count: 2
  • Complexity: 19.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.3
  • Topological Polar Surface Area: 35.3Ų

O-(2-fluoroethyl)hydroxylamine Pricemore >>

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